1-[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]-N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-N-methylmethanamine

• IUPAC Name: N-[(3-benzhydryl-1,2,4-oxadiazol-5-yl)methyl]-1-(6-fluoro-1H-benzimidazol-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C25H22FN5O/c1-31(15-22-27-20-13-12-19(26)14-21(20)28-22)16-23-29-25(30-32-23)24(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-14,24H,15-16H2,1H3,(H,27,28)
• InChI Key: VOGITWBUJWHPCG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC2=C(N1)C=C(C=C2)F)CC3=NC(=NO3)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H22FN5O
• Molecular Weight: 427.5 g/mol

Description

The compound “1-[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]-N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-N-methylmethanamine” is a complex organic molecule. It contains several functional groups, including a diphenylmethyl group, an oxadiazole ring, a benzimidazole ring, and a methylamine group. The molecule is part of the 1,3,4-oxadiazole derivatives, which have been evaluated as acetylcholinesterase inhibitors.

Synthesis Analysis

The synthesis of similar 1,3,4-oxadiazole derivatives has been reported in the literature. These compounds were synthesized starting from substituted phenylacetic acids, and their structures were confirmed by IR, NMR, and high-resolution mass spectra.

Molecular Structure Analysis

The molecular structure of this compound can be confirmed by various spectroscopic techniques such as IR, NMR, and high-resolution mass spectra. The presence of characteristic peaks in these spectra can confirm the presence of the various functional groups in the molecule.

Future Directions

The future directions for research on this compound could include further exploration of its potential as an acetylcholinesterase inhibitor. This could involve more detailed studies on its mechanism of action, as well as investigations into its potential therapeutic applications. Additionally, research could also focus on optimizing its synthesis and improving its physical and chemical properties.